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Compound of Interest

Compound Name: Monobutyl phosphate-d9

Cat. No.: B13847501

This technical guide provides a comprehensive overview of the material safety data for
Monobutyl Phosphate-d9, compiled for researchers, scientists, and professionals in drug
development. Due to the limited availability of specific safety data for the deuterated form, this
document primarily references data from its non-deuterated analogue, Monobutyl Phosphate,
to provide a foundational safety profile. All data should be interpreted with this consideration.

Chemical and Physical Properties

Monobutyl Phosphate-d9 is a deuterated stable isotope of Monobutyl Phosphate. The
following tables summarize its key chemical and physical properties.
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Identifier

Value

Source

Chemical Name

Monobutyl Phosphate-d9

Pharmaffiliates

CAS Number 156213-20-6 Sigma-Aldrich, Pharmaffiliates
MedchemExpress.com[1],
Molecular Formula C4H2D904P N
Pharmaffiliates
PubChem|[2],
Molecular Weight 163.16 g/mol MedchemExpress.com[1],

Pharmaffiliates

Appearance

Pale Yellow Oil

Pharmaffiliates

Synonyms

Phosphoric Acid Monobutyl-d9
Ester, Butyl-d9 Diacid
Phosphate, Butyl-d9 Dibasic
Acid Phosphate, Butyl-d9
Dihydrogen Phosphate,
Dihydrogen Monobutyl-d9
Phosphate, JAMP 4P-d9, MP
4-d9, Monobutyl-d9
Dihydrogen Phosphate, NSC
41911-d9

Pharmaffiliates
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Computed Properties
(Monobutyl Phosphate-d9)

Value Source

11,2,2,3,3,4,4,4-
IUPAC Name nonadeuteriobutyl dihydrogen PubChem|[2]
phosphate

INChI=1S/C4H1104P/c1-2-3-
InChl 4-8-9(5,6)7/h2-4H2,1H3, PubChem|[2]
(H2,5,6,7)/i1D3,2D2,3D2,4D2

BNMJSBUIDQYHIN-
InChiKey PubChem[2]
YNSOAAEFSA-N

XLogP3 -0.3 PubChem][2]
Exact Mass 163.09598654 Da PubChem|[2]
Polar Surface Area 66.8 A2 PubChem[2]
Heavy Atom Count 9 PubChem|[2]
Complexity 107 PubChem][2]

Toxicological Data (from Monobutyl Phosphate)

No specific toxicological data for Monobutyl Phosphate-d9 is available. The data presented
below is for the non-deuterated form, Monobutyl Phosphate (MBP), and is intended to serve as
a guideline. It is often found in a mixture with Dibutyl Phosphate (DBP).
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Toxicity .
] Value Species Notes Source
Endpoint
For a mixture of
Butyl Phosphate
Acute Oral LD50 > 2000 mg/kg bw  Rat o NICNAS[3]
(BP) containing
MBP.
For MBP; clinical
Sprague Dawley )
Acute Oral LD50 > 4640 mg/kg bw Rat sign was acute NICNAS][3]
a
depression.
For BP; clinical
signs included
Acute Dermal )
L D50 > 2000 mg/kg bw  Rabbit edema, NICNASJ[3]
erythema,
eschar, necrosis.
For BP (aerosol);
Acute Inhalation > 20.28 mg/L no mortality or
Rat o ] NICNAS[3]
LC50 (4h) clinical signs of

toxicity reported.

Health Hazard Information:
e Monobutyl Phosphate is considered a strong acid and is expected to be corrosive.[3]
 Itis classified as causing severe skin burns and eye damage.[4]

o Some safety data sheets for mixtures containing Monobutyl Phosphate indicate it is
suspected of causing cancer.[5][6][7]

Experimental Protocols

Detailed experimental protocols for Monobutyl Phosphate-d9 are not available in the public
domain. The following summarizes the methodology from an acute oral toxicity study on the
non-deuterated analogue.

OECD TG 401 (similar) - Acute Oral Toxicity Study in Rats:
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o Test Substance: Monobutyl Phosphate (MBP).

e Species: Sprague Dawley rats.

o Dosage: A single dose of >4640 mg/kg body weight was administered.

o Observation: Animals were observed for clinical signs of toxicity and mortality.

e Results: 3 out of 5 rats survived this dose. The only reported clinical sign of toxicity was
acute depression.[3]

Safety and Handling

Recommended Storage: Store at 2-8°C in a refrigerator, under an inert atmosphere. The
compound is hygroscopic.[8]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[6]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

[6]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[5]
Incompatible Materials:
e Strong bases and strong oxidizing agents.[5][6]
Hazardous Decomposition Products:

o Carbon monoxide (CO), Carbon dioxide (CO2), and Oxides of phosphorus.[5]

Visualized Workflows and Relationships
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The following diagrams illustrate key safety and handling procedures, as well as the
relationship between the deuterated and non-deuterated forms of Monobutyl Phosphate.

Safe Handling Workflow

Obtain Special Instructions

Read All Safety Precautions

i

Wear Required PPE
(Gloves, Goggles, Lab Coat)

i

Use in Well-Ventilated Area

'

Avoid Breathing Vapors/Mist
Avoid Skin/Eye Contact

i

Wash Hands Thoroughly After Handling

i

Store in a Tightly Closed Container
in a Cool, Dry, Well-Ventilated Place

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13847501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: General safe handling workflow for Monobutyl Phosphate-d9.

First Aid Procedures

Inhalation | Skin Contact | Eye Contact

Move to Fresh Air | Remove Contaminated Clothing Rmsﬁ) fg:sg:’:llmeLTe\gater

/ : :

Give Artificial Respiration if Not Breathing Rinse Skin with Water/Shower Remove Contact Lenses if Present DO NOT Induce Vomiting

Ingestion

Rinse Mouth

Click to download full resolution via product page

Caption: First aid workflow for exposure to Monobutyl Phosphate-d9.
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Compound Relationship
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Caption: Relationship between Monobutyl Phosphate-d9 and its data source.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Monobutyl Phosphate-d9: A Technical Safety and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13847501#monobutyl-phosphate-d9-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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